4-Chlorophenyl [2-(2-pyridinyl)-6-(1-pyrrolidinyl)-4-pyrimidinyl]methyl sulfoxide

• IUPAC Name: 4-[(4-chlorophenyl)sulfinylmethyl]-2-pyridin-2-yl-6-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C20H19ClN4OS/c21-15-6-8-17(9-7-15)27(26)14-16-13-19(25-11-3-4-12-25)24-20(23-16)18-5-1-2-10-22-18/h1-2,5-10,13H,3-4,11-12,14H2
• InChI Key: RZHPGRXZASMZLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC(=C2)CS(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=N4
• Molecular Formula: C20H19ClN4OS
• Molecular Weight: 398.9 g/mol

Description

4-Chlorophenyl [2-(2-pyridinyl)-6-(1-pyrrolidinyl)-4-pyrimidinyl]methyl sulfoxide is a useful research compound. Its molecular formula is C20H19ClN4OS and its molecular weight is 398.91. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

The chemical versatility of compounds related to "4-Chlorophenyl [2-(2-pyridinyl)-6-(1-pyrrolidinyl)-4-pyrimidinyl]methyl sulfoxide" has been explored in different contexts, demonstrating their utility in synthesizing heterocycles and exploring their reactivity. Shibuya (1984) investigated the reaction of 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylene compounds, leading to various heterocycles, demonstrating the potential of similar compounds in synthetic chemistry (Shibuya, 1984).

Material Science Applications

In the field of material science, the synthesis and properties of polyimides from bis(dicarboxylphenylthio)diphenyl sulfone dianhydrides were explored by Jingling Yan et al. (2005), showing the application of related sulfoxide compounds in creating materials with high thermal stability and solubility in polar solvents, pointing to potential uses in high-performance applications (Yan, Wang, Gao, & Ding, 2005).

Kinetics and Mechanism Studies

The kinetics and mechanism of oxygen transfer to methyloxo(dithiolato)rhenium(V) complexes, involving similar sulfoxide structures, were studied by Lente and Espenson (2000). This research provides insights into the reaction mechanisms and kinetics of sulfoxide compounds, which could be relevant for catalysis and synthetic applications (Lente & Espenson, 2000).

Pharmaceutical Intermediates

Rohidas Gilbile et al. (2017) described the modified synthesis of a compound structurally related to the query, showcasing its application as an intermediate in the synthesis of Dexlansoprazole, a medication used for treating acid-related diseases. This highlights the pharmaceutical relevance of such compounds in drug synthesis processes (Gilbile, Bhavani, & Vyas, 2017).

Crystal Structure and Molecular Studies

The crystal and molecular structure of related sulfoxide compounds, such as methyl-(4-chlorophenyl)sulfone, was determined by Adamovich et al. (2017), providing fundamental insights into their molecular arrangement and potential interactions in solid-state applications (Adamovich, Mirskova, Zel’bst, & Fundamensky, 2017).